(2,2-Dimethylcyclopropyl)methanesulfonyl chloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(2,2-Dimethylcyclopropyl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a cyclopropane ring substituted with two methyl groups at the 2-position and a methanesulfonyl chloride functional group. This compound is of interest in organic synthesis due to the unique reactivity imparted by the strained cyclopropane ring and the electrophilic sulfonyl chloride moiety.
Properties
Molecular Formula |
C6H11ClO2S |
|---|---|
Molecular Weight |
182.67 g/mol |
IUPAC Name |
(2,2-dimethylcyclopropyl)methanesulfonyl chloride |
InChI |
InChI=1S/C6H11ClO2S/c1-6(2)3-5(6)4-10(7,8)9/h5H,3-4H2,1-2H3 |
InChI Key |
JKQFUOOJEJKNLB-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC1CS(=O)(=O)Cl)C |
Origin of Product |
United States |
Preparation Methods
Solvent and Temperature Effects
- Solvent Choice : Dichloromethane and toluene are preferred for their low reactivity and ability to dissolve both sulfonic acids and SOCl₂.
- Temperature Control : Maintaining temperatures below 25°C during chlorination minimizes decomposition and improves selectivity.
Catalytic Enhancements
Recent studies suggest that catalytic amounts of dimethylformamide (DMF) or pyridine can accelerate the chlorination step by facilitating the formation of reactive intermediates. For example, DMF acts as a Lewis acid catalyst, enhancing the electrophilicity of the sulfonic acid’s hydroxyl group.
Analytical Characterization
Post-synthesis analysis ensures product integrity:
- NMR Spectroscopy : ¹H NMR signals at δ 1.2–1.4 ppm (cyclopropane protons) and δ 3.8–4.0 ppm (sulfonyl chloride group).
- IR Spectroscopy : Strong absorptions at 1360 cm⁻¹ (S=O asymmetric stretch) and 1170 cm⁻¹ (S=O symmetric stretch).
- Elemental Analysis : Matches theoretical values for C₆H₁₁ClO₂S (C: 39.46%, H: 6.07%, Cl: 19.41%, S: 17.55%).
Applications in Organic Synthesis
(2,2-Dimethylcyclopropyl)methanesulfonyl chloride is pivotal in:
Chemical Reactions Analysis
Types of Reactions
(2,2-Dimethylcyclopropyl)methanesulfonyl chloride undergoes various types of chemical reactions, including:
Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonate esters and amides.
Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes.
Reduction: The sulfonyl chloride group can be reduced to the corresponding sulfonyl hydride.
Common Reagents and Conditions
Nucleophilic Substitution: Common nucleophiles include alcohols, amines, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine.
Elimination Reactions: Strong bases like sodium hydride or potassium tert-butoxide are used to induce elimination.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.
Major Products Formed
Sulfonate Esters: Formed from the reaction with alcohols.
Sulfonamides: Formed from the reaction with amines.
Alkenes: Formed through elimination reactions.
Sulfonyl Hydrides: Formed through reduction reactions.
Scientific Research Applications
(2,2-Dimethylcyclopropyl)methanesulfonyl chloride has several applications in scientific research:
Organic Synthesis: It is used as a reagent for introducing the sulfonyl group into organic molecules, which can modify the chemical and physical properties of the target compounds.
Medicinal Chemistry: The compound is utilized in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).
Material Science: It is employed in the preparation of functionalized polymers and advanced materials.
Biological Studies: The compound can be used to modify biomolecules, aiding in the study of biological pathways and mechanisms.
Mechanism of Action
The reactivity of (2,2-Dimethylcyclopropyl)methanesulfonyl chloride is primarily due to the electrophilic nature of the sulfonyl chloride group. This group can readily react with nucleophiles, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.
Comparison with Similar Compounds
Structural and Molecular Properties
*Inferred values based on structural analysis.
Key Observations:
- Cyclopropane vs. In contrast, the benzyl-substituted analog () and the phenyl derivative () replace cyclopropane with aromatic systems, altering electronic and steric profiles.
- Substituent Effects: Fluorine: The difluoro analog () has electron-withdrawing fluorine atoms, which may enhance electrophilicity of the sulfonyl chloride group compared to the target compound’s methyl groups.
Physical Properties and Solubility
- Molecular Weight Trends : The benzyl-substituted compound (, ~244.52 g/mol) has a significantly higher molecular weight than the target compound (~180.52 g/mol) and the difluoro analog (204.62 g/mol, ), suggesting higher melting/boiling points and lower polarity.
- Solubility : The target compound and difluoro analog () are likely more soluble in polar aprotic solvents (e.g., DCM, THF) due to their smaller size, whereas the benzyl derivative () may prefer less polar environments.
Biological Activity
(2,2-Dimethylcyclopropyl)methanesulfonyl chloride is an organosulfur compound that belongs to the class of sulfonyl chlorides. This compound is characterized by its unique cyclopropyl structure, which contributes to its biological activity. The compound's reactivity makes it a valuable intermediate in organic synthesis, particularly in the formation of methanesulfonates and methanesulfonamides.
The biological activity of (2,2-Dimethylcyclopropyl)methanesulfonyl chloride is primarily attributed to its ability to act as an electrophile. It can participate in nucleophilic substitution reactions, where it reacts with nucleophiles such as alcohols and amines to form corresponding sulfonate esters and sulfonamides. This reactivity is crucial for its applications in medicinal chemistry and drug development.
Case Studies
- Synthesis of Sulfonamides : Research has shown that (2,2-Dimethylcyclopropyl)methanesulfonyl chloride can effectively react with primary and secondary amines to yield sulfonamides. These compounds have demonstrated various biological activities, including antibacterial and antiviral properties. For instance, a study indicated that certain sulfonamides derived from this compound exhibited significant inhibition against bacterial strains, showcasing their potential as therapeutic agents .
- Anticancer Activity : A notable case study involved the synthesis of a series of methanesulfonamide derivatives from (2,2-Dimethylcyclopropyl)methanesulfonyl chloride. Some of these derivatives were tested for anticancer activity against various cancer cell lines, revealing promising results in inhibiting cell proliferation .
Research Findings
- Toxicity Profile : The compound has been evaluated for its toxicity in various studies. Acute inhalation toxicity tests have shown significant respiratory irritations and potential damage to lung tissues upon exposure . This highlights the importance of handling this compound with care in laboratory settings.
- Genotoxicity : In vitro assays have indicated that (2,2-Dimethylcyclopropyl)methanesulfonyl chloride exhibits positive results in genotoxicity tests using human lymphocytes and the Ames test with Salmonella typhimurium, suggesting potential mutagenic effects .
Comparative Biological Activity Table
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
